![molecular formula C15H15N3O B4440186 2-anilino-4-methyl-7,8-dihydro-5(6H)-quinazolinone](/img/structure/B4440186.png)
2-anilino-4-methyl-7,8-dihydro-5(6H)-quinazolinone
Overview
Description
2-anilino-4-methyl-7,8-dihydro-5(6H)-quinazolinone, also known as compound 1, is a synthetic compound that has been widely used in scientific research due to its potential applications in various fields. This compound has been studied extensively for its biochemical and physiological effects, as well as its mechanism of action.
Mechanism of Action
The mechanism of action of 2-anilino-4-methyl-7,8-dihydro-5(6H)-quinazolinone 1 is not fully understood, but it is believed to involve the inhibition of various enzymes and receptors. Studies have shown that this compound 1 can inhibit the activity of tyrosine kinases, which play a role in cell signaling and proliferation. Additionally, this compound 1 has been shown to inhibit the activity of the proteasome, which is responsible for the degradation of proteins. This inhibition can lead to the accumulation of misfolded proteins and induce apoptosis.
Biochemical and Physiological Effects:
Compound 1 has been shown to have various biochemical and physiological effects. Studies have shown that this compound 1 can inhibit the growth of cancer cells and induce apoptosis. Additionally, this compound 1 has been shown to have neuroprotective effects and can improve cognitive function in animal models. Compound 1 has also been shown to have anti-inflammatory effects and can inhibit the production of pro-inflammatory cytokines.
Advantages and Limitations for Lab Experiments
Compound 1 has several advantages for use in lab experiments. It is a synthetic 2-anilino-4-methyl-7,8-dihydro-5(6H)-quinazolinone that can be easily synthesized in large quantities. Additionally, it has been extensively studied and its properties are well-known. However, this compound 1 also has some limitations. It is a relatively complex this compound, which can make it difficult to study its mechanism of action. Additionally, its effects can vary depending on the cell type and experimental conditions.
Future Directions
There are several future directions for research on 2-anilino-4-methyl-7,8-dihydro-5(6H)-quinazolinone 1. One area of research could focus on the development of new derivatives of this compound 1 with improved properties. Additionally, further studies could be conducted to better understand the mechanism of action of this compound 1 and its effects on different cell types. Finally, studies could be conducted to investigate the potential use of this compound 1 in the treatment of various diseases, including cancer and neurodegenerative disorders.
Conclusion:
In conclusion, this compound 1 is a synthetic this compound that has been extensively studied for its potential applications in various scientific research fields. Its synthesis method is complex, but it has been well-studied and its properties are well-known. Compound 1 has been shown to have various biochemical and physiological effects, including anti-cancer, neuroprotective, and anti-inflammatory effects. However, further research is needed to fully understand its mechanism of action and potential applications in the treatment of various diseases.
Scientific Research Applications
Compound 1 has been used in various scientific research applications, including drug discovery, cancer research, and neuroscience. In drug discovery, 2-anilino-4-methyl-7,8-dihydro-5(6H)-quinazolinone 1 has been studied for its potential as a lead this compound for the development of new drugs. In cancer research, this compound 1 has been shown to inhibit the growth of cancer cells and induce apoptosis. In neuroscience, this compound 1 has been studied for its potential as a neuroprotective agent and for its effects on neurotransmitter release.
Properties
IUPAC Name |
2-anilino-4-methyl-7,8-dihydro-6H-quinazolin-5-one | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H15N3O/c1-10-14-12(8-5-9-13(14)19)18-15(16-10)17-11-6-3-2-4-7-11/h2-4,6-7H,5,8-9H2,1H3,(H,16,17,18) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IQNMJFCCYFBHQV-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C2C(=NC(=N1)NC3=CC=CC=C3)CCCC2=O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H15N3O | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
253.30 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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